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Compound of Interest

Compound Name: 3,5-Dinitrotoluene

Cat. No.: B012062

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dinitrotoluene (3,5-DNT) is a nitroaromatic compound that, while less common than its
2,4- and 2,6-isomers, presents a significant environmental concern due to its potential toxicity
and persistence. A byproduct of the synthesis of dinitrotoluene isomeric mixtures, 3,5-DNT
enters the environment through various waste streams from manufacturing processes.[1] This
technical guide provides a comprehensive overview of the environmental fate of 3,5-DNT,
detailing its physicochemical properties, transport mechanisms, and degradation pathways.
The information is intended to support researchers, scientists, and drug development
professionals in understanding and predicting the environmental behavior of this compound.

Physicochemical Properties

The environmental transport and fate of a chemical are largely dictated by its physical and
chemical properties. Key properties of 3,5-Dinitrotoluene are summarized in the table below.
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Property Value Reference
Molecular Formula C7HeN204 [1]
Molecular Weight 182.14 g/mol [1]

Melting Point 93 °C

Boiling Point Sublimes

Vapor Pressure 4.05 x 10~* mmHg (at 25 °C) [1]

Water Solubility 300 mg/L (at 25 °C, calculated) [1]

Log Kow (Octanol-Water
N o 2.2 (calculated) [1]
Partition Coefficient)

9.3 x 10~8 atm-m3/mol
Henry's Law Constant .
(estimated)

Intermedia Transport

The movement of 3,5-DNT between different environmental compartments—air, water, and soil
—is a critical aspect of its environmental fate.

Volatilization

With a low Henry's Law constant, 3,5-DNT is not expected to significantly volatilize from water
surfaces.[2] Similarly, volatilization from moist soil surfaces is also considered to be a minor
transport pathway.

Soil Sorption and Mobility

The mobility of 3,5-DNT in soil is governed by its sorption to soil particles. The organic carbon-
water partition coefficient (Koc) is a key parameter for predicting this interaction. Estimated Koc
values for 3,5-dinitrotoluene suggest it has medium to low mobility in soil.[3] This indicates a
potential for leaching into groundwater, a concern for contaminated sites.[3]
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Parameter Value Method Reference
KoC 564 Structure Estimation [3]
Estimation from Log
KoC 370 [3]
Kow

Abiotic Degradation

Abiotic degradation processes, which do not involve biological organisms, play a role in the
transformation of 3,5-DNT in the environment.

Photolysis

3,5-Dinitrotoluene is susceptible to direct photolysis by sunlight.[3] The rate of photolysis can
be influenced by the presence of other substances in the water. For instance, the photolytic
half-life of dinitrotoluenes in sunlit natural waters can be as short as 3 to 10 hours.[4] In distilled
water, the half-life is longer, around 43 hours.[4]

Hydrolysis

Due to the lack of hydrolyzable functional groups, hydrolysis is not considered an important
environmental fate process for 3,5-DNT under typical environmental conditions.[1]

Atmospheric Degradation

In the atmosphere, vapor-phase 3,5-DNT is expected to be degraded by reaction with
photochemically-produced hydroxyl radicals. The estimated half-life for this reaction is
approximately 92 days.[3]

Biotic Degradation

The microbial transformation of 3,5-DNT is a key process in its ultimate fate in the environment.
Both aerobic and anaerobic degradation pathways have been observed, often involving the
reduction of the nitro groups.

Aerobic Biodegradation
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Under aerobic conditions, the biodegradation of 3,5-DNT is often slow and may require the
presence of other organic substrates (co-metabolism).[3] One study showed that while 3,5-DNT
was not mineralized in pond water alone, co-metabolism occurred with the addition of yeast
extract.[3] The degradation pathway for dinitrotoluenes can proceed through oxidation,
involving dioxygenase enzymes that lead to the removal of nitro groups and subsequent ring
cleavage.[5][6]

Anaerobic Biodegradation

Under anaerobic conditions, the primary degradation pathway for dinitrotoluenes involves the
sequential reduction of the nitro groups to amino groups.[7] This process can lead to the
formation of aminodinitrotoluenes and diaminonitrotoluenes.[8]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of the environmental fate of
3,5-DNT. Below are outlines of typical experimental protocols.

Soil Slurry Biodegradation Study

A soil slurry experiment can be conducted to evaluate the biodegradation potential of 3,5-DNT
in a soil-water system.

Objective: To determine the rate and extent of 3,5-DNT biodegradation in a soil slurry under
controlled laboratory conditions.

Materials:

Contaminated or spiked soil with a known concentration of 3,5-DNT.

Sterile water or a defined mineral salts medium.

Bioreactors (e.g., flasks, serum bottles).

Shaker incubator.

Analytical instrumentation (e.g., HPLC, GC-MS).
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Procedure:

Prepare soil slurries by mixing a known weight of soil with a specific volume of water or
mineral salts medium in the bioreactors. A typical soil-to-liquid ratio is 1:5 or 1:10 (w/v).[9]

For abiotic controls, sterilize a subset of the slurries (e.g., by autoclaving or adding a
chemical sterilant like mercuric chloride).

Spike the slurries with a known concentration of 3,5-DNT if using uncontaminated soil.

Incubate the bioreactors under controlled conditions (e.g., temperature, shaking speed). For
anaerobic studies, purge the headspace with an inert gas like nitrogen.

At regular time intervals, collect samples from both the agueous and soil phases.
Extract the samples with an appropriate solvent (e.g., acetonitrile, dichloromethane).[10]

Analyze the extracts for the concentration of 3,5-DNT and its potential degradation products
using a validated analytical method.

Aqueous Photolysis Study

An aqueous photolysis experiment is designed to measure the rate of degradation of 3,5-DNT

in water when exposed to light.

Objective: To determine the photolysis rate constant and half-life of 3,5-DNT in an aqueous

solution under simulated or natural sunlight.

Materials:

Purified water (e.g., deionized, distilled).

Buffer solutions to maintain a constant pH.

Quartz or borosilicate glass vessels that are transparent to the light source.
A light source (e.g., xenon arc lamp, mercury vapor lamp, or natural sunlight).

Radiometer to measure light intensity.
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e Analytical instrumentation (e.g., HPLC-UV, LC-MS).
Procedure:
o Prepare a stock solution of 3,5-DNT in a water-miscible solvent (e.g., acetonitrile).

o Prepare the test solutions by adding a small volume of the stock solution to the purified water
or buffered solution in the reaction vessels. The final concentration should be
environmentally relevant and within the linear range of the analytical method.

o Prepare dark controls by wrapping identical vessels in aluminum foil to exclude light.
o Expose the test solutions to the light source under controlled temperature conditions.

At specific time intervals, withdraw samples from both the irradiated and dark control
vessels.

» Analyze the samples directly or after extraction to determine the concentration of 3,5-DNT.

» Calculate the photolysis rate constant and half-life by plotting the natural logarithm of the
concentration versus time.

Signaling Pathways and Experimental Workflows

Visual representations of the degradation pathways and experimental workflows can aid in
understanding the complex processes involved in the environmental fate of 3,5-DNT.
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Caption: Simplified anaerobic biodegradation pathway of 3,5-DNT.
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Caption: Workflow for a typical soil slurry biodegradation experiment.

Conclusion
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The environmental fate of 3,5-Dinitrotoluene is a complex interplay of its physicochemical
properties and various degradation and transport processes. While it exhibits some
persistence, particularly in the absence of light and microbial activity, both photolysis and
biodegradation contribute to its transformation in the environment. Understanding these
pathways and the factors that influence them is essential for assessing the risks associated
with 3,5-DNT contamination and for developing effective remediation strategies. Further
research is needed to fully elucidate the specific intermediates of its degradation pathways and
to obtain more precise kinetic data under a wider range of environmental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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